Cas no 2172063-25-9 (2-(1-aminocyclopentyl)bicyclo2.2.1heptan-2-ol)

• Product Name: 2-(1-aminocyclopentyl)bicyclo2.2.1heptan-2-ol
• CAS No: 2172063-25-9
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6077472
• PubChem ID: 165588948
• Update Time: 2025-07-17

2-(1-aminocyclopentyl)bicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopentyl)bicyclo2.2.1heptan-2-ol
• 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol
• 2172063-25-9
• EN300-1647537

• Inchi： 1S/C12H21NO/c13-11(5-1-2-6-11)12(14)8-9-3-4-10(12)7-9/h9-10,14H,1-8,13H2
• InChI Key： KXUQUKRVUFYQQC-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC1C2)C1(CCCC1)N

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclopentyl)bicyclo2.2.1heptan-2-ol

Comprehensive Overview of 2-(1-Aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol (CAS No. 2172063-25-9): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol (CAS No. 2172063-25-9) has emerged as a compound of significant interest. This structurally unique molecule combines a bicyclic framework with an aminocyclopentyl moiety, making it a valuable intermediate for drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its stereochemical complexity and functional versatility. The compound's CAS number 2172063-25-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The bicyclo[2.2.1]heptane (norbornane) core of this compound is renowned for its rigidity and three-dimensionality, which are highly sought-after properties in the design of bioactive molecules. When paired with the 1-aminocyclopentyl group, the resulting 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol exhibits enhanced binding affinity to certain biological targets. Recent studies highlight its role as a precursor for neurologically active compounds, aligning with current trends in CNS drug development—a topic frequently searched in academic and pharmaceutical forums. Users often inquire about "novel bicyclic amine derivatives" or "rigid scaffold drug design," reflecting the compound's relevance to cutting-edge research.

From a synthetic chemistry perspective, the preparation of CAS 2172063-25-9 involves sophisticated strategies such as asymmetric catalysis and ring-closing metathesis. These methods address the growing demand for chiral building blocks in enantioselective synthesis—a hot topic in organic chemistry circles. The compound's hydroxyl and primary amine functionalities offer multiple sites for derivatization, enabling its use in combinatorial chemistry libraries. This adaptability answers frequent search queries like "multifunctional intermediates for drug discovery" or "sterically constrained amines in medicinal chemistry."

In material science applications, the bicyclo[2.2.1]heptane skeleton contributes to the thermal stability and mechanical strength of advanced polymers. The incorporation of the aminocyclopentyl group can modify polymer solubility and reactivity, making 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol a candidate for high-performance coatings or adhesives. These applications resonate with industry searches for "bio-based rigid monomers" or "amine-functionalized cyclic compounds," demonstrating the compound's cross-disciplinary utility.

Quality control and analytical characterization of 2172063-25-9 require advanced techniques such as chiral HPLC and 2D NMR spectroscopy. The compound's stereocenters necessitate rigorous enantiomeric purity assessment—a frequent concern reflected in search terms like "analysis of bicyclic amino alcohols." Regulatory compliance documentation for this compound emphasizes its non-hazardous status under standard handling conditions, addressing common safety-related inquiries without referencing restricted classifications.

The commercial availability of 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol through specialty chemical suppliers has expanded in recent years, coinciding with increased patent activity around norbornane-derived therapeutics. Market analysts note rising interest in this structural motif, particularly for GPCR-targeting drugs—a trending subject in pharmacological research. The compound's CAS registry number 2172063-25-9 facilitates precise sourcing amid growing demand for structurally complex intermediates.

Environmental and sustainability considerations surrounding 2172063-25-9 synthesis are gaining attention, mirroring broader industry shifts toward green chemistry. Researchers are investigating catalytic methods to reduce waste generation during production of such polycyclic amine-alcohols, responding to search trends like "green synthesis of strained ring systems." This ecological dimension enhances the compound's appeal to environmentally conscious manufacturers.

Future research directions for 2-(1-aminocyclopentyl)bicyclo[2.2.1]heptan-2-ol may explore its potential in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology dominating current drug discovery discussions. The compound's ability to confer three-dimensionality to small molecules makes it particularly interesting for this application, addressing frequent queries about "E3 ligase binders with rigid linkers." Such developments position this compound at the forefront of modern pharmaceutical innovation.